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Compound of Interest

Compound Name: D-Glucose-1,6-13C2

Cat. No.: B1443870

Technical Support Center: D-Glucose-1,6-13C2

This technical support guide provides essential information on the stability, storage, and
handling of D-Glucose-1,6-13C2 for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for solid D-Glucose-1,6-13C2?

Al: Solid D-Glucose-1,6-13C2 is a stable compound that should be stored at room
temperature.[1][2] To ensure its long-term integrity, it is crucial to keep it away from light and
moisture.[2][3] A well-sealed container in a dry, dark place is recommended. One supplier's
safety data sheet indicates that the chemical is stable for five years if stored under these
conditions.

Q2: How should | store stock solutions of D-Glucose-1,6-13C2?

A2: The stability of D-Glucose-1,6-13C2 in solution is dependent on the storage temperature.
For optimal stability, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles
and stored under specific conditions. It is recommended to store solutions protected from light
and under a nitrogen atmosphere.

Quantitative Data Summary: Storage Conditions
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Considerations
) Store away from light
Solid Room Temp. > 2 years ]
and moisture.
] Protect from light;
Solution -20°C 1 month )
store under nitrogen.
] Protect from light;
Solution -80°C 6 months

store under nitrogen.

Q3: What solvents are suitable for dissolving D-Glucose-1,6-13C2?

A3: D-Glucose-1,6-13C2 is soluble in water. For experimental use, dissolve the powder in
high-purity water or an appropriate buffer solution relevant to your specific application.

Troubleshooting Guide

Q1: My experimental results show unexpected or inconsistent labeling patterns. Could this be
related to the stability of the tracer?

Al: Yes, inconsistent results can sometimes be linked to the handling of the tracer. Here are a
few points to consider:

e Solution Age and Storage: If your stock solution was stored for longer than the
recommended period or at an incorrect temperature, degradation could have occurred.
Glucose in solution can degrade over time, especially if not stored properly.

o Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can compromise its
stability. It is best practice to prepare single-use aliquots.

o Experimental Equilibration: In metabolic studies, it is crucial to ensure complete isotope and
substrate equilibration. Short infusion or incubation times can sometimes lead to an
overestimation of glucose rate of appearance, which is independent of the tracer's stability
but is a critical experimental parameter.
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Q2: I am concerned about the potential for chemical degradation of the glucose molecule itself.
What are the common degradation products?

A2: While D-Glucose-1,6-13C2 is a stable compound, glucose solutions, in general, can be
susceptible to degradation, particularly with heat sterilization. This process can lead to the
formation of Glucose Degradation Products (GDPs). While not typically a concern under
standard experimental conditions with proper storage, it's important to be aware of these
potential impurities. Common GDPs include 3-deoxyglucosone (3-DG), 5-hydroxymethylfurfural
(5-HMF), glyoxal, and methylglyoxal (MGO). If your protocol involves heating glucose solutions,
consider sterile filtration as an alternative to autoclaving.

Logical Troubleshooting Workflow
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Consult Instrument Specialist

Prepare fresh stock solution
from solid compound.

Problem Resolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Stability and storage conditions for D-Glucose-1,6-
13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1443870#stability-and-storage-conditions-for-d-
glucose-1-6-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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